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Compound of Interest

Compound Name: Sec-butyl isopropyl ether

Cat. No.: B101348 Get Quote

Essential Safety and Handling Guide for Sec-
butyl Isopropyl Ether
Disclaimer: A specific Safety Data Sheet (SDS) for Sec-butyl isopropyl ether (CAS 18641-81-

1) was not readily available. The following information is compiled from data on closely related

chemicals, namely sec-butyl ether and isopropyl ether, and should be used as a guide. It is

crucial to handle this chemical with care and to consult with your institution's safety officer for

specific guidance.

This guide provides essential safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Sec-butyl isopropyl ether.
Adherence to these procedures is critical for ensuring laboratory safety.

Key Safety Information and Physical Properties
Sec-butyl isopropyl ether is a flammable liquid and should be handled with extreme caution.

The following table summarizes its key quantitative data based on available information for

closely related ethers.
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Property Value Source

Molecular Formula C₇H₁₆O [1][2]

Molecular Weight 116.20 g/mol [3]

Appearance Colorless liquid [4]

Boiling Point 121 °C (for sec-butyl ether) [4]

Flash Point
25.6 °C (closed cup) (for sec-

butyl ether)
[4]

Relative Density
0.759 g/cm³ at 25 °C (for sec-

butyl ether)
[4]

Hazards

Highly flammable liquid and

vapor. May form explosive

peroxides.

[5][6]

Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn at all times when handling Sec-butyl
isopropyl ether.
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Operation Required Personal Protective Equipment

Weighing and Solution Preparation

- Eye Protection: Chemical splash goggles. -

Hand Protection: Chemical-resistant gloves

(e.g., Nitrile or Neoprene). - Body Protection:

Laboratory coat.

Chemical Handling and Reactions

- Eye Protection: Chemical splash goggles and

a face shield. - Hand Protection: Double gloving

with chemical-resistant gloves. - Body

Protection: Flame-retardant laboratory coat. -

Respiratory Protection: Work in a certified

chemical fume hood.

Spill Cleanup and Waste Disposal

- Eye Protection: Chemical splash goggles and

a face shield. - Hand Protection: Heavy-duty

chemical-resistant gloves. - Body Protection:

Chemical-resistant apron over a laboratory coat.

- Respiratory Protection: Air-purifying respirator

with organic vapor cartridges if not in a fume

hood.

Operational Plan: Step-by-Step Handling Procedure
1. Preparation and Engineering Controls:

Ensure a certified chemical fume hood is operational.

Remove all potential ignition sources from the work area (e.g., open flames, hot plates,

spark-producing equipment).[7]

Have a fire extinguisher rated for flammable liquids (e.g., CO₂, dry chemical) readily

accessible.[6]

Prepare a spill kit with absorbent materials.

2. Handling and Use:
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Ground and bond containers when transferring the ether to prevent static discharge.[6]

Dispense the required amount of Sec-butyl isopropyl ether slowly and carefully to minimize

splashing and vapor generation.

Keep the container tightly closed when not in use.[5]

3. Storage:

Store in a cool, dry, and well-ventilated area away from heat and direct sunlight.[4][5]

Store in a flammable liquids cabinet.

Ethers can form explosive peroxides over time, especially when exposed to air and light.[6]

Label containers with the date received and the date opened.

4. Spill and Emergency Procedures:

Small Spills: In a fume hood, absorb the spill with an inert material (e.g., vermiculite, sand).

Place the contaminated material in a sealed, labeled container for hazardous waste disposal.

Large Spills: Evacuate the area and contact your institution's emergency response team.

Skin Contact: Immediately wash the affected area with soap and plenty of water.[4]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids. Seek medical attention.[4]

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention.[4]

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.[4]

5. Disposal Plan:

All waste containing Sec-butyl isopropyl ether must be treated as hazardous waste.
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Collect waste in a properly labeled, sealed, and compatible container.

Dispose of the waste through your institution's hazardous waste management program. This

typically involves incineration at a licensed facility.[5]

Experimental Workflow and Safety Precautions

Workflow for Handling Sec-butyl Isopropyl Ether
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Caption: Logical workflow for the safe handling of Sec-butyl isopropyl ether.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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